Cas no 3965-53-5 (Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester)

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester structure
3965-53-5 structure
Product Name:Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester
CAS No:3965-53-5
MF:C16H14O6S
MW:334.343763828278
MDL:MFCD00554862
CID:310859
PubChem ID:77583
Update Time:2025-04-19

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester
    • methyl 4-(4-methoxycarbonylphenyl)sulfonylbenzoate
    • 4,4′-Sulfonylbis(Methyl benzoate)
    • 4,4'-dicarbom
    • 4,4'-Sulfonyl-di-benzoesaeure-dimethylester
    • 4,4'-sulfonyl-di-benzoic acid dimethyl ester
    • Benzoic acid,4,4'-sulfonylbis-,dimethyl ester
    • Benzoic acid,4,4'-sulfonyldi-,dimethyl ester
    • Bis-(4-methoxycarbonyl-phenyl)-sulfon
    • dimethyl 4,4'-sulfonylbis(benzoate)
    • Dimethyl 4,4'-sulfonyldibenzoate
    • Dimethyl 4,4'-sulphonyldibenzoate
    • DIMETHYL DIPHENYL SULFONE 4,4'-DICARBOXYLATE
    • Diphenylsulfon-dicarbonsaeure-(4.4')-dimethylester
    • methyl 4-{[4-(methoxycarbonyl)phenyl]sulfonyl}benzoate
    • NS00049357
    • Benzoic acid, 4,4'-sulfonyldi-, dimethyl ester
    • FT-0712669
    • AKOS024364965
    • 3965-53-5
    • DTXSID00192757
    • EINECS 223-577-2
    • YQYRQRUZQNRJIW-UHFFFAOYSA-N
    • Benzoic acid, sulfonyl di-p,p'-dimethyl ester
    • SCHEMBL68518
    • Benzoic acid, 4,4'-sulfonylbis-, dimethyl ester
    • 4,4'-Sulfonylbis(methyl benzoate)
    • MDL： MFCD00554862
    • Inchi： 1S/C16H14O6S/c1-21-15(17)11-3-7-13(8-4-11)23(19,20)14-9-5-12(6-10-14)16(18)22-2/h3-10H,1-2H3
    • InChI Key： YQYRQRUZQNRJIW-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C(=O)OC)=CC=1)(C1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 334.05100
  • Monoisotopic Mass: 334.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 95.1A^2

Experimental Properties

  • Color/Form: White or light gray powder
  • Density: 1.3994 (rough estimate)
  • Melting Point: 195-196 °C(lit.)
  • Boiling Point: 441.15°C (rough estimate)
  • Flash Point: 259.5°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 95.12000
  • LogP: 3.17340
  • Solubility: Not determined

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163309-1 g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea
 3965-53-5
1 g
 €211.30 2023-07-20
abcr
AB163309-5 g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea
 3965-53-5
5 g
 €377.50 2023-07-20
abcr
AB163309-10 g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea
 3965-53-5
10 g
 €482.50 2023-07-20
abcr
AB163309-1g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .
 3965-53-5
1g
 €211.30 2024-06-12
abcr
AB163309-5g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .
 3965-53-5
5g
 €377.50 2024-06-12
abcr
AB163309-10g
1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .
 3965-53-5
10g
 €482.50 2024-06-12

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Related Literature

Related Categories

3965-53-5 (Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司